Cas no 1086378-47-3 (4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline)

4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline is a fluorinated aromatic amine derivative featuring a pyridine-oxyaniline scaffold. Its key structural attributes include a trifluoromethyl group, which enhances lipophilicity and metabolic stability, and an aniline moiety that serves as a versatile synthetic intermediate. This compound is particularly valuable in pharmaceutical and agrochemical research, where its electron-withdrawing trifluoromethyl group can influence reactivity and binding interactions. The pyridine ring further contributes to its potential as a building block for heterocyclic compounds. Its well-defined structure makes it suitable for applications in medicinal chemistry, including the development of enzyme inhibitors or receptor modulators. Proper handling is required due to the reactivity of the aniline group.

4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline structure

1086378-47-3 structure

Product Name:4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline

CAS No:1086378-47-3

MF:C₁₂H₉F₃N₂O

MW:254.207873106003

MDL:MFCD10703506

CID:1015833

PubChem ID:28875328

Update Time:2025-06-06

4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline Chemical and Physical Properties

Names and Identifiers

- 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline
- 4-(3-(trifluoromethyl)pyridin-2-yloxy)benzenamine
- CS-0440677
- 4-((3-(Trifluoromethyl)pyridin-2-yl)oxy)aniline
- 4-[3-(trifluoromethyl)pyridin-2-yl]oxyaniline
- DA-15761
- MFCD10703506
- TS-03435
- SCHEMBL7898118
- HFZANJHHMCRQBX-UHFFFAOYSA-N
- 1086378-47-3
- AKOS009394216
- MDL： MFCD10703506
- Inchi： 1S/C12H9F3N2O/c13-12(14,15)10-2-1-7-17-11(10)18-9-5-3-8(16)4-6-9/h1-7H,16H2
- InChI Key： HFZANJHHMCRQBX-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CN=C1OC1C=CC(=CC=1)N)(F)F

Computed Properties

Exact Mass: 254.06669740g/mol
Monoisotopic Mass: 254.06669740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 48.1Å²

4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	064760-1g	4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline	1086378-47-3	97%	1g	￡120.00	2022-03-01
Chemenu	CM485481-1g	4-((3-(Trifluoromethyl)pyridin-2-yl)oxy)aniline	1086378-47-3	97%	1g	$143	2022-06-14
Chemenu	CM485481-5g	4-((3-(Trifluoromethyl)pyridin-2-yl)oxy)aniline	1086378-47-3	97%	5g	$428	2022-06-14
Apollo Scientific	PC7667-1g	4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline	1086378-47-3		1g	£128.00	2024-05-26
abcr	AB418769-1 g	4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline	1086378-47-3		1g	€175.30	2022-08-31
Matrix Scientific	081198-1g	4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline, 97%	1086378-47-3	97%	1g	$230.00	2023-09-08
abcr	AB418769-1g	4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}aniline; .	1086378-47-3		1g	€173.50	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1511344-1g	4-((3-(Trifluoromethyl)pyridin-2-yl)oxy)aniline	1086378-47-3	98%	1g	￥3695.00	2024-08-09